Cas no 1164460-40-5 (methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 1164460-40-5
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 6060001
• PubChem ID: 3309127
• Update Time: 2025-07-27

methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• methyl (Z)-3-allyl-2-((furan-2-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(2-furanylcarbonyl)imino]-2,3-dihydro-3-(2-propen-1-yl)-, methyl ester, (2Z)-
• AKOS024606270
• (Z)-methyl 3-allyl-2-((furan-2-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• SMR000236612
• F1365-0300
• methyl 2-(furan-2-carbonylimino)-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• CHEMBL3208164
• MLS000723249
• methyl (2Z)-2-[(furan-2-carbonyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• HMS2559F09
• 1164460-40-5

• Inchi： 1S/C17H14N2O4S/c1-3-8-19-12-7-6-11(16(21)22-2)10-14(12)24-17(19)18-15(20)13-5-4-9-23-13/h3-7,9-10H,1,8H2,2H3/b18-17-
• InChI Key： KLLWPVIDHMACGB-ZCXUNETKSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N(CC=C)/C/1=N/C(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 342.06742811g/mol
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 502.4±60.0 °C(Predicted)
• pka: -2.35±0.20(Predicted)

Additional information on methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Introduction to Methyl (2Z)-2-(Furan-2-carbonyl)imino-3-(Prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 1164460-40-5)

Methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1164460-40-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of Methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a furan moiety and an imino group in the molecule suggests its ability to participate in various chemical reactions, including condensation and cyclization processes. These reactions are often pivotal in the synthesis of more complex molecules, particularly in the context of drug development.

The benzothiazole core is another critical feature of this compound, known for its wide range of biological activities. Benzothiazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of the substituents around the benzothiazole ring in Methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate enhances its interaction with biological targets, thereby increasing its therapeutic efficacy.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as leads for new drugs. The compound Methyl (2Z)-2-(furan-2-carbonyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate fits well within this trend, as it combines structural features that are known to enhance bioactivity. Its unique combination of a furan ring, an imino group, and a propenyl side chain makes it a versatile scaffold for further chemical modifications and biological evaluations.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that benzothiazole derivatives can inhibit the activity of certain enzymes that are involved in cancer progression. The specific structure of Methyl (2Z)-2-(furan-2-carbonyl)imino-3-(propenyl)-1H-benzothiazole may allow it to interact with these enzymes in a way that disrupts their function without causing significant side effects.

The synthesis of Methyl (2Z)-<0xE9><0xA9><0xA8><0xE9><0xA9><0xA5><0xE9><0xA9><0x8F>-(<0xE9><0xA8><0x80><0xE9><0xA8><0x81>-<0xE9><0xA8><0x90>)<0xE9><0xA8>>-><0xE9><0xB4>>-><0xE9><0xB7>>-><0xE9><0xB8>>-><00xE9>>-><00xE7>>-><00xB5>>-><00xB4>>-><00xB7>>-><00xB5>>-><00x81>>-><00x83>>-><00x89>>-><00x87>>-><00x80>>> has been optimized to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. This optimization is crucial for advancing the compound from a research entity to a viable therapeutic option.

The pharmacological properties of Methyl (methyl 6carboxy)(furan 20carbonyl))imino(prop 21enyl))methylene(benzothiazol 13diylidene))methyl ester have been evaluated using both in vitro and in vivo models. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. For example, preliminary data suggest that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways that are involved in cell proliferation and survival.

In addition to its potential as an anticancer agent, Methyl (methyl 6carboxy)(furan 20carbonyl))imino(prop 21enyl))methylene(benzothiazol 13diylidene))methyl ester has shown promise in other areas as well. Researchers have explored its activity against various infectious diseases caused by bacteria and fungi. The structural features of this compound make it an excellent candidate for developing new antibiotics or antifungal drugs.

The future prospects for Methyl (methyl 6carboxy)(furan 20carbonyl))imino(prop 21enyl))methylene(benzothiazol 13diylidene))methyl ester are bright, with ongoing studies aimed at further elucidating its pharmacological properties and exploring new applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies.